Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride

Specification

• CAS No.: 168192-11-8
• Molecular Formula: C16H22Cl2Zr
• Molecular Weight: 376.476
• Standard InChI: InChI=1S/2C8H11.2ClH.Zr/c2*1-3-8-6-4-5-7(8)2;;;/h2*4-6H,3H2,1-2H3;2*1H;/q;;;;+2/p-2
• Standard InChI Key: GKFSPWMTVLCETR-UHFFFAOYSA-L
• SMILES: CC[C]1[CH][CH][CH][C]1C.CC[C]1[CH][CH][CH][C]1C.Cl[Zr]Cl

Introduction

Chemical Properties and Structure

Basic Information

Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride is characterized by specific chemical and physical properties that define its behavior in various applications. Table 1 summarizes the fundamental properties of this organometallic compound.

Table 1: Chemical and Physical Properties of Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride

Property	Information
CAS Number	168192-11-8
Molecular Formula	C16H22Cl2Zr
Molecular Weight	376.476 g/mol
Appearance	White powder
Standard InChI	InChI=1S/2C8H11.2ClH.Zr/c21-3-8-6-4-5-7(8)2;;;/h24-6H,3H2,1-2H3;2*1H;/q;;;;+2/p-2
Standard InChIKey	GKFSPWMTVLCETR-UHFFFAOYSA-L
Synonyms	Bis(1-ethyl-2-methylcyclopenta-dienyl)zirconium dichloride, 192B118
Physical State	Solid
Sensitivity	Air, moisture

The compound belongs to the broader class of metallocene complexes, specifically those containing zirconium as the central metal atom.

Structural Characteristics

The molecular structure of Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride features two cyclopentadienyl rings, each substituted with ethyl and methyl groups at the 1 and 2 positions, respectively. These rings are coordinated to a central zirconium atom, which also bonds with two chloride ligands. The structure resembles a bent metallocene, similar to the parent compound zirconocene dichloride.

The substitution pattern significantly influences the compound's reactivity and coordination behavior. The ethyl and methyl groups create an asymmetric electronic environment around the zirconium center, affecting both the steric and electronic properties of the complex. This asymmetry contributes to its unique catalytic behavior compared to unsubstituted or differently substituted analogues.

Applications and Research Findings

Catalytic Applications

Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride serves multiple functions in organometallic chemistry and catalysis:

• Polymerization Catalyst: Similar to other zirconocene compounds, it can function as a catalyst in olefin polymerization reactions, particularly when activated with methylaluminoxane (MAO) or other co-catalysts.

• Model Compound: It serves as a valuable model for studying the reactivity and bonding properties of organozirconium complexes, providing insights into structure-activity relationships.

• Oligomerization Agent: Related metallocene catalysts have been employed in the oligomerization of α-olefins to produce synthetic lubricants and other specialty chemicals. The specific substitution pattern in this compound may offer advantages in selectivity and activity compared to simpler metallocenes.

Research into zirconium metallocene catalysts has demonstrated their effectiveness in creating polymers with controlled stereochemistry and molecular weight distribution. The Kaminsky-type catalytic systems, of which zirconocene dichloride is a primary component, show high activity and isotacticity in catalyzing the polymerization of olefins.

Research Value

Beyond direct applications, Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride provides significant value in fundamental research:

• Structure-Activity Relationships: The compound allows researchers to explore how specific substitution patterns on cyclopentadienyl ligands affect catalytic performance.

• Mechanistic Studies: It enables detailed investigation of reaction mechanisms in organometallic chemistry, particularly those involving transition metals.

• Materials Science: Understanding the properties and reactivity of this compound contributes to the broader field of materials science, particularly in the development of new catalysts and materials with tailored properties.

Comparison with Related Compounds

To better understand the unique characteristics of Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride, it is valuable to compare it with related metallocene compounds. Table 2 presents a comparative analysis of this compound alongside several structurally similar zirconium complexes.

Table 2: Comparison of Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Distinctive Features	CAS Number
Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride	C16H22Cl2Zr	376.476	Ethyl and methyl substituents at 1,2 positions	168192-11-8
Bis(methylcyclopentadienyl)zirconium dichloride	C12H14Cl2Zr	320.37	Only methyl substituents; lower molecular weight	12109-71-6
Bis(cyclopentadienyl)zirconium dichloride	C10H10Cl2Zr	292.32	No substituents; more symmetrical structure	1291-32-3
Bis(1-ethyl-3-methylcyclopentadienyl)zirconium dichloride	C16H22Cl2Zr	376.5	Ethyl and methyl groups at 1,3 positions	73364-11-1
Bis(ethylcyclopentadienyl)zirconium dichloride	C14H18Cl2Zr	348.43	Only ethyl substituents	73364-08-6
Bis(1,3-n-butylmethylcyclopentadienyl)zirconium dichloride	C20H30Cl2Zr	432.58	Butyl and methyl substituents at 1,3 positions	151840-68-5

The substitution patterns on the cyclopentadienyl rings significantly influence the steric and electronic properties of these compounds, which in turn affects their reactivity, selectivity, and catalytic performance. Bis(1-ethyl-2-methylcyclopentadienyl)zirconium dichloride's specific substitution pattern provides a unique balance of steric bulk and electronic effects that distinguishes it from other zirconium metallocenes.